Cas no 1030825-20-7 (2-(5-Bromo-2-methylphenyl)methyl-5-(4-fluorophenyl)thiophene)

• Product Name: 2-(5-Bromo-2-methylphenyl)methyl-5-(4-fluorophenyl)thiophene
• CAS No: 1030825-20-7
• MF: C₁₈H₁₄BrFS
• MW: 361.271166324615
• MDL: MFCD21496340
• CID: 830392
• Update Time: 2026-01-16

2-(5-Bromo-2-methylphenyl)methyl-5-(4-fluorophenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-2-methylbenzyl)-5-(4-fluorophenyl)thiophene
• 2-[(5-Bromo-2-methylphenyl)methyl]-5-(4-fluorophenyl)-thiophene
• 2-(4-fluorophenyl)-5-(5-bromo-2-methylbenzyl)thiophene
• 2-[(5-Bromo-2-methylphenyl)methyl]-5-(4-fluorophenyl)thiophen
• 2-[(5-Bromo-2-methylphenyl)methyl]-5-(4-fluorophenyl)thiophene
• Canagliflozin intermediate
• Canogliflozin
• Canagliflozin INT4
• Canagliflozin Impurity 5
• Canagliflozin Intermediate2
• Canagliflozin Intermediate II
• 2-(5-bromo-2-methyl-benzyl-(5-fluorophenyl)thiophene
• 2-(4-fluorophenyl)-5-[(5-bromo-2-methylphenyl)methyl]thiophene
• Thiophene, 2-[(5-broMo-2-Methylphenyl)Methyl]-5-(4-fluorophenyl)-
• 2-(5-Bromo-2-methylbenzyl)-5-(4-fluorophenyl]thiophene
• AK101613
• 2-((5-bromo-2-methylphenyl)methyl)-5-(4-fluorophenyl)thiophene
• VLRIERSBZHUCOW-UHFFFAOYSA-N
• C18H14BrFS
• THI064
• THI043
• 2-(5-Bromo-2-methylphenyl)methyl-5-(4-fluorophenyl)thiophene

• MDL： MFCD21496340
• Inchi： 1S/C18H14BrFS/c1-12-2-5-15(19)10-14(12)11-17-8-9-18(21-17)13-3-6-16(20)7-4-13/h2-10H,11H2,1H3
• InChI Key： VLRIERSBZHUCOW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)CC1=CC=C(C2C=CC(=CC=2)F)S1

Computed Properties

• Exact Mass: 359.99800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 329
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.388
• Melting Point: 101.0 to 105.0 deg-C
• Boiling Point: 438.3±40.0°C at 760 mmHg
• PSA: 28.24000
• LogP: 6.21590

2-(5-Bromo-2-methylphenyl)methyl-5-(4-fluorophenyl)thiophene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(5-Bromo-2-methylphenyl)methyl-5-(4-fluorophenyl)thiophene

Introduction to 2-(5-Bromo-2-methylphenyl)methyl-5-(4-fluorophenyl)thiophene (CAS No. 1030825-20-7)

2-(5-Bromo-2-methylphenyl)methyl-5-(4-fluorophenyl)thiophene is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1030825-20-7, is characterized by its intricate molecular structure, which includes a thiophene core flanked by bromo and fluoro-substituted aromatic rings. The presence of these functional groups makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of 2-(5-Bromo-2-methylphenyl)methyl-5-(4-fluorophenyl)thiophene consists of a thiophene ring connected to two aromatic substituents: 5-bromo-2-methylphenyl and 4-fluorophenyl. The bromine atom at the 5-position of the phenyl ring enhances electrophilic substitution reactions, making it a versatile intermediate in synthetic chemistry. Meanwhile, the fluorine atom at the 4-position of the second phenyl ring introduces electron-withdrawing properties, which can influence the electronic characteristics of the molecule. These features collectively contribute to its potential utility in pharmaceutical applications.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities and structural diversity. Thiophenes are known for their role as key scaffolds in drug design, particularly in antiviral, anticancer, and anti-inflammatory agents. The compound 2-(5-Bromo-2-methylphenyl)methyl-5-(4-fluorophenyl)thiophene is no exception and has been explored for its potential pharmacological properties.

One of the most compelling aspects of this compound is its ability to act as a precursor in the synthesis of more complex molecules. The bromine and fluoro substituents provide strategic sites for further functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, researchers have utilized such thiophene derivatives to develop kinase inhibitors, which are crucial in treating various types of cancer. The electron-deficient nature of the thiophene ring enhances binding affinity to protein targets, making it an attractive scaffold for drug development.

The impact of fluorine atoms on molecular properties cannot be overstated. Fluorine's high electronegativity can modulate metabolic stability, lipophilicity, and binding interactions with biological targets. In the context of 2-(5-Bromo-2-methylphenyl)methyl-5-(4-fluorophenyl)thiophene, the fluorine atom at the 4-position likely contributes to improved pharmacokinetic profiles, which are essential for drug efficacy and safety. This has led to increased interest in fluorinated thiophenes as candidates for clinical development.

Recent studies have also highlighted the role of thiophene derivatives in materials science, particularly in organic electronics. Thiophenes are known for their excellent charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. The structural flexibility and electronic characteristics of compounds like 2-(5-Bromo-2-methylphenyl)methyl-5-(4-fluorophenyl)thiophene make them ideal candidates for enhancing the performance of these technologies.

The synthesis of such complex molecules often involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. The presence of both bromo and fluoro substituents allows for diverse synthetic pathways, enabling chemists to explore different structural motifs.

In conclusion, 2-(5-Bromo-2-methylphenyl)methyl-5-(4-fluorophenyl)thiophene represents a fascinating compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable building block for further chemical exploration. As research continues to uncover new applications for thiophene derivatives, compounds like this one are likely to play an increasingly important role in advancing scientific knowledge and technological innovation.